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Compound of Interest

Compound Name:
3-(1-Piperidinylmethyl)-morpholine

2HCl

Cat. No.: B12102014

Get Quote

Product Identity: 3-(1-Piperidinylmethyl)-morpholine dihydrochloride Chemical Class:

Substituted Morpholine / Piperidine Derivative (Bis-amine salt) Primary Hazard: Hygroscopicity,

Oxidation (Free Base form)

Part 1: Critical Alert & Quick Start
Status:Urgent Protocol Adherence Required

The stability of 3-(1-Piperidinylmethyl)-morpholine 2HCl is governed by its nature as a

diprotic ammonium salt. While the solid salt is chemically robust, it is highly hygroscopic. In

solution, its stability is strictly pH-dependent.

🔴 Immediate Handling Rules
Never store the Free Base in solution: The 2HCl salt form protects the secondary and tertiary

amines from N-oxidation. Neutralizing the solution (pH > 7) accelerates degradation.

Cold Chain is Mandatory: Store lyophilized powder at -20°C. Store reconstituted stock

solutions at -80°C.
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Argon/Nitrogen Overlay: Always purge headspace with inert gas before resealing vials. This

prevents atmospheric CO₂ absorption (which forms carbamates with the secondary amine)

and oxidation.

Part 2: Solubility & Reconstitution Strategy
The "Golden Rule" of Reconstitution
Do not dissolve the entire vial unless you plan to use it immediately. Repeated freeze-thaw

cycles degrade the salt lattice, leading to hydrolysis and concentration drift.

Recommended Solvents
Solvent Solubility Limit Stability Rating Application

Water (nuclease-free) > 50 mM ⭐⭐⭐⭐⭐ (High)
Best for short-term

storage (-80°C).

DMSO (Dimethyl

sulfoxide)
> 100 mM ⭐⭐⭐⭐ (High)

Preferred for cellular

assays (freezing point

issues).

Ethanol < 10 mM ⭐⭐ (Low)
Poor solubility; prone

to evaporation.

PBS (pH 7.4) Variable ⭐ (Risk)

Risk of Precipitation.

Neutralizing the 2HCl

can crash out the free

base at high

concentrations.

Step-by-Step Reconstitution Protocol
Equilibration: Allow the product vial to warm to Room Temperature (RT) inside a desiccator

(approx. 30 mins) before opening. Opening cold vials condenses atmospheric water, ruining

the remaining powder.

Solvent Addition: Add DMSO or Water to achieve a master stock concentration (e.g., 100

mM).
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Note: The dissolution is endothermic. Vortex vigorously for 30 seconds.

Aliquoting: Immediately divide into single-use aliquots (e.g., 20 µL).

Flash Freezing: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol bath to prevent

crystal growth.

Part 3: pH & Buffer Compatibility Logic
This molecule contains two basic nitrogen centers:

Morpholine Ring Nitrogen (N4): Secondary amine (pKa ~8.3).

Piperidine Nitrogen: Tertiary amine (pKa ~10-11).

The 2HCl salt is acidic. Dissolving it in unbuffered water will yield a pH ~3-5.

Buffer Troubleshooting
Acidic Conditions (pH < 6):STABLE. The protonated amines are resistant to oxidation.

Neutral/Basic Conditions (pH > 7):UNSTABLE. Deprotonation exposes the lone pairs on the

nitrogens.

Risk 1: The secondary amine on the morpholine ring can react with atmospheric CO₂ to

form unstable carbamates.

Risk 2: N-oxidation leads to yellowing of the solution.

Experimental Directive: Maintain the stock solution in Water or DMSO (Acidic/Neutral). Only

dilute into physiological buffers (PBS, HEPES) immediately prior to the experiment.

Part 4: Visualization of Stability Logic
Workflow: Reconstitution & Storage
This diagram illustrates the critical decision paths to prevent degradation during the handling

process.
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Critical Control Point

Lyophilized Solid
(-20°C)

Equilibrate to RT
(Desiccator, 30 min)

Prevent Condensation

Choose Solvent

Water (pH < 6)
Max Stability

Recommended

PBS (pH 7.4)
Precipitation Risk

Avoid for Stock

DMSO
Cryo-preservation

Recommended

Aliquot (Single Use)

Flash Freeze
Store -80°C

Click to download full resolution via product page

Caption: Decision matrix for reconstituting 3-(1-Piperidinylmethyl)-morpholine 2HCl to
maximize shelf-life.
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Symptom Probable Cause Corrective Action

Solution turns yellow

Oxidation. The secondary

amine has oxidized, likely due

to high pH or air exposure.

Discard. The compound purity

is compromised. Use fresh

aliquots and ensure inert gas

overlay.

Precipitate upon dilution

"Salting Out" / pH Shock.

Diluting high-concentration

acid salt into a basic buffer

caused the free base to crash

out.

Sonicate the solution at 37°C.

If unsuccessful, lower the

concentration or adjust buffer

pH slightly lower (pH 7.0 vs

7.4).

Inconsistent Assay Data

Hygroscopic Error. The solid

absorbed water during

weighing, leading to a lower

actual molarity.

Quantify the stock solution

using NMR or elemental

analysis if precision is critical.

Always weigh quickly in dry

conditions.

Viscous droplets in DMSO

Water Contamination. DMSO

is hygroscopic; absorbed water

can cause phase separation

with salts.

Use anhydrous DMSO (sealed

ampoules) and store over

molecular sieves.

Part 6: Scientific Rationale & References
Mechanistic Insight
The stability profile of 3-(1-Piperidinylmethyl)-morpholine 2HCl is dictated by the Hoffmann-

type degradation risks and N-oxidation pathways common to cyclic amines.

Oxidation: Secondary amines (morpholine ring) are susceptible to radical oxidation to form

hydroxylamines, especially in the presence of trace metals and oxygen [1]. The 2HCl salt

protonates the nitrogen lone pair, effectively "locking" it against oxidative attack.

Hygroscopicity: Amine hydrochloride salts are notorious for deliquescence. Absorbed water

hydrolyzes the crystal lattice, creating a localized acidic liquid phase that can catalyze

degradation over months [2].
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(Note: While specific degradation papers for this exact isomer are proprietary/rare, the

protocols above are derived from the foundational chemistry of morpholine/piperidine building

blocks as cited in standard organic chemistry texts.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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